Cas no 1449598-75-7 (ethyl 4-chloro-6-methyl-pyrazolo[1,5-a]pyrazine-2-carboxylate)

ethyl 4-chloro-6-methyl-pyrazolo[1,5-a]pyrazine-2-carboxylate structure
1449598-75-7 structure
Product Name:ethyl 4-chloro-6-methyl-pyrazolo[1,5-a]pyrazine-2-carboxylate
CAS No:1449598-75-7
MF:C10H10ClN3O2
MW:239.658300876617
MDL:MFCD28143931
CID:4600530
PubChem ID:89740467
Update Time:2025-10-16

ethyl 4-chloro-6-methyl-pyrazolo[1,5-a]pyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-chloro-6-methylpyrazolo[1,5-a]pyrazine-2-carboxylate
    • ethyl 4-chloro-6-methyl-pyrazolo[1,5-a]pyrazine-2-carboxylate
    • ZHC59875
    • SY213972
    • W19587
    • Pyrazolo[1,5-a]pyrazine-2-carboxylic acid, 4-chloro-6-methyl-, ethyl ester
    • UFBGDLZUWIWIAT-UHFFFAOYSA-N
    • Z2044796901
    • F1907-0079
    • Ethyl4-Chloro-6-methylpyrazolo[1,5-a]pyrazine-2-carboxylate
    • PB40705
    • EN300-265358
    • CS-0090961
    • AKOS026673452
    • MFCD28143931
    • A1-09786
    • DB-198264
    • 1449598-75-7
    • SCHEMBL15175180
    • AS-73163
    • MDL: MFCD28143931
    • Inchi: 1S/C10H10ClN3O2/c1-3-16-10(15)7-4-8-9(11)12-6(2)5-14(8)13-7/h4-5H,3H2,1-2H3
    • InChI Key: UFBGDLZUWIWIAT-UHFFFAOYSA-N
    • SMILES: ClC1C2=CC(C(=O)OCC)=NN2C=C(C)N=1

Computed Properties

  • Exact Mass: 239.0461543g/mol
  • Monoisotopic Mass: 239.0461543g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 56.5

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: NA

ethyl 4-chloro-6-methyl-pyrazolo[1,5-a]pyrazine-2-carboxylate Security Information

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